Cas no 1267391-08-1 (4,4,7-Trimethyl-1,2,3,4-tetrahydroisoquinoline)

4,4,7-Trimethyl-1,2,3,4-tetrahydroisoquinoline structure
1267391-08-1 structure
Product Name:4,4,7-Trimethyl-1,2,3,4-tetrahydroisoquinoline
CAS No:1267391-08-1
MF:C12H17N
MW:175.270083189011
MDL:MFCD19347449
CID:1033884
PubChem ID:50988167
Update Time:2025-04-20

4,4,7-Trimethyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 4,4,7-Trimethyl-1,2,3,4-tetrahydroisoquinoline
    • 4,4,7-trimethyl-2,3-dihydro-1H-isoquinoline
    • 1267391-08-1
    • EN300-148109
    • DTXSID20679070
    • SCHEMBL11988468
    • AKOS016844439
    • DB-305179
    • J-513989
    • MDL: MFCD19347449
    • Inchi: 1S/C12H17N/c1-9-4-5-11-10(6-9)7-13-8-12(11,2)3/h4-6,13H,7-8H2,1-3H3
    • InChI Key: RBGFTCPAEVUWGY-UHFFFAOYSA-N
    • SMILES: N1CC2C=C(C)C=CC=2C(C)(C)C1

Computed Properties

  • Exact Mass: 175.136099547g/mol
  • Monoisotopic Mass: 175.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12Ų

4,4,7-Trimethyl-1,2,3,4-tetrahydroisoquinoline Pricemore >>

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Enamine
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Enamine
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Enamine
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